Cas no 399004-55-8 (4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide)

• Product Name: 4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide
• CAS No: 399004-55-8
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 5790313
• PubChem ID: 2941155
• Update Time: 2025-08-03

4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• STK972470
• AKOS002162047
• 399004-55-8
• Oprea1_712983
• F0848-0050
• SR-01000009574
• AKOS016289979
• (1S,4S)-4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide
• 4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide
• SR-01000009574-1
• 2-Oxabicyclo[2.2.1]heptane-1-carboxamide, 4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-

• Inchi： 1S/C16H18N2O5/c1-14(2)15(3)8-9-16(14,23-13(15)20)12(19)17-10-6-4-5-7-11(10)18(21)22/h4-7H,8-9H2,1-3H3,(H,17,19)
• InChI Key： XXWHHFVELSAZAJ-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CCC1(C(NC1C=CC=CC=1[N+](=O)[O-])=O)C2(C)C)=O

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 542.6±35.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide

Comprehensive Overview of 4,7,7-Trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide (CAS No. 399004-55-8)

4,7,7-Trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide (CAS No. 399004-55-8) is a specialized organic compound with a unique bicyclic structure. This molecule features a 2-oxabicyclo[2.2.1]heptane core, which is a bridged heterocyclic system, combined with a carboxamide group and a 2-nitrophenyl substituent. Its structural complexity makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both nitro and carboxamide functional groups enhances its reactivity, enabling diverse applications in chemical synthesis and drug development.

The compound’s CAS No. 399004-55-8 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often explore its potential as a building block for heterocyclic compounds, which are pivotal in designing bioactive molecules. Given the growing demand for sustainable chemistry and green synthesis, this compound’s role in catalytic reactions and eco-friendly processes is under investigation. Its bicyclic framework also aligns with trends in fragment-based drug discovery, where small, rigid structures are used to target specific protein interactions.

One of the key challenges in working with 4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide is optimizing its synthesis for scalability. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in improving yields and reducing waste. Additionally, its nitrophenyl moiety makes it a candidate for studies on photoactive materials, particularly in the context of organic electronics and sensors. These applications resonate with current trends in smart materials and renewable energy technologies.

From a pharmacological perspective, the compound’s carboxamide group is a common pharmacophore found in many FDA-approved drugs. This has spurred interest in its potential as a precursor for central nervous system (CNS) agents or anti-inflammatory drugs. However, thorough toxicological studies and ADME profiling are required to evaluate its safety and efficacy. The rise of AI-driven drug discovery has further accelerated the exploration of such niche compounds, with computational models predicting their binding affinities and metabolic stability.

In the context of intellectual property, CAS No. 399004-55-8 has been referenced in several patents related to specialty chemicals and pharmaceutical intermediates. Its structural uniqueness makes it a valuable candidate for patent landscaping and competitive intelligence in the chemical industry. Furthermore, the compound’s relevance to high-throughput screening libraries underscores its utility in modern drug discovery pipelines.

Environmental considerations are also critical when handling 4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide. While it is not classified as a hazardous substance, proper waste management and biodegradation studies are essential to ensure compliance with REACH and other regulatory frameworks. The compound’s stability under various pH conditions and thermal stress is another area of active research, particularly for industrial applications.

In summary, 4,7,7-trimethyl-N-(2-nitrophenyl)-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxamide (CAS No. 399004-55-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its bicyclic architecture, functional group diversity, and compatibility with emerging technologies like AI in chemistry position it as a valuable asset for future innovations. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing sustainable chemistry and next-generation therapeutics.